Cas no 2172495-34-8 (8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane)

• Product Name: 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane
• CAS No: 2172495-34-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5829462
• PubChem ID: 165747392
• Update Time: 2025-05-25

8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane
• 2172495-34-8
• 8-tert-butyl-2,5-dioxa-9-azaspiro[3.5]nonane
• EN300-1278497

• Inchi： 1S/C10H19NO2/c1-9(2,3)8-4-5-13-10(11-8)6-12-7-10/h8,11H,4-7H2,1-3H3
• InChI Key： UHZYYJWPQLMZRV-UHFFFAOYSA-N
• SMILES： O1CCC(C(C)(C)C)NC21COC2

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane

Professional Introduction to Compound with CAS No. 2172495-34-8 and Product Name: 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane

The compound with the CAS number 2172495-34-8 and the product name 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane represents a fascinating molecule in the realm of chemical and pharmaceutical research. This spirocyclic azacycloalkane derivative has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tert-butyl group at the 8-position and the spirocyclic framework contribute to its distinct chemical properties, making it a subject of interest for further exploration.

In recent years, the field of spirocyclic compounds has seen remarkable advancements, particularly in their application as pharmacophores. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in drug design. The 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane molecule exemplifies this trend, combining an azacycloalkane core with an oxygenated spirostructure. This combination not only imparts stability but also opens up possibilities for modulating biological activity through structural modifications.

The tert-butyl group in this compound serves multiple purposes. It acts as a steric barrier, influencing the compound's solubility and interactions with biological targets. Additionally, the bulky nature of this group can enhance receptor binding by inducing conformational preorganization, a key principle in rational drug design. Such features are particularly valuable in developing small-molecule inhibitors or agonists for therapeutic applications.

Recent studies have highlighted the potential of azaspiro compounds as scaffolds for drug discovery. The 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane structure has been investigated for its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes relevant to inflammation and pain management. These findings align with the growing interest in developing novel therapeutics targeting these pathways.

The oxygen atoms incorporated into the spirocycle at the 2 and 5 positions introduce additional functionalization possibilities. These oxygen atoms can participate in hydrogen bonding interactions, both within the molecule and with biological targets. This feature is particularly advantageous for designing molecules that require specific binding modes to achieve high affinity and selectivity. The 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane compound thus represents a versatile platform for further derivatization and optimization.

In terms of synthetic chemistry, the preparation of 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The spirocyclic core is typically formed through intramolecular cyclization reactions, often involving functionalized precursors that undergo ring-closing metathesis or other cyclization strategies. The introduction of the tert-butyl group and oxygenated moieties requires careful selection of protecting groups and reaction conditions to ensure regioselectivity and yield optimization.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane contribute to this diversity by offering unique structural motifs that may not be readily available from traditional drug classes. As computational methods improve, virtual screening approaches are increasingly used to identify promising candidates like this one for further experimental validation.

One of the most compelling aspects of this compound is its potential as a lead structure for further development into novel therapeutics. By leveraging its unique structural features—such as the spirocyclic core, oxygenated functionalities, and steric effects—the molecule can be optimized for specific biological activities through structure-based drug design principles. This approach involves both experimental synthesis and computational modeling to guide modifications that enhance potency, selectivity, and pharmacokinetic properties.

Current research trends indicate that spirocyclic azacycloalkanes are emerging as important classes of bioactive molecules. Studies have demonstrated their utility in various therapeutic areas, including central nervous system disorders, oncology, and inflammatory diseases. The 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane compound fits into this broader context by providing a scaffold that can be tailored to address unmet medical needs through innovative chemical design.

The synthesis and characterization of this compound also contribute to our fundamental understanding of spirocyclic chemistry. Such studies provide insights into reaction mechanisms, stereochemistry control, and molecular recognition principles that are applicable beyond this specific molecule. As research progresses, we can expect more compounds like 8-tert-butyl-2,5-dioxa-9-azaspiro3.5nonane to be discovered and developed into new treatments for human diseases.

In conclusion,8-tert-butyl-2,5-dioxa-9-spiro3 . 1 nonane (CAS No .217249 . 34 - 8 ) is a structurally interesting molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , including a spirocyclic core , oxygenated moieties , and a bulky tert - butyl substituent , makes it an attractive candidate for further exploration . As our understanding of molecular interactions advances , compounds like this one will continue to play a crucial role in discovering new therapeutic agents . p >